Cas no 1533615-49-4 (3-amino-4-cyclohexylbutan-1-ol)

• Product Name: 3-amino-4-cyclohexylbutan-1-ol
• CAS No: 1533615-49-4
• MF: C₁₀H₂₁NO
• MW: 171.279843091965
• CID: 6540533
• PubChem ID: 67653565
• Update Time: 2025-07-22

3-amino-4-cyclohexylbutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-4-cyclohexylbutan-1-ol
• AKOS018963937
• SCHEMBL8657050
• 1533615-49-4
• EN300-1628640

• Inchi： 1S/C10H21NO/c11-10(6-7-12)8-9-4-2-1-3-5-9/h9-10,12H,1-8,11H2
• InChI Key： UHGAIIPZGBSVJT-UHFFFAOYSA-N
• SMILES： OCCC(CC1CCCCC1)N

Computed Properties

• Exact Mass: 171.162314293g/mol
• Monoisotopic Mass: 171.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 46.2Ų

Additional information on 3-amino-4-cyclohexylbutan-1-ol

Introduction to 3-amino-4-cyclohexylbutan-1-ol (CAS No. 1533615-49-4)

3-amino-4-cyclohexylbutan-1-ol, identified by its Chemical Abstracts Service (CAS) number 1533615-49-4, is a significant compound in the realm of chemical and pharmaceutical research. This molecule, featuring a cyclohexyl substituent and an amino group in its structure, has garnered attention due to its potential applications in drug development and biochemical studies. The unique arrangement of functional groups in 3-amino-4-cyclohexylbutan-1-ol makes it a versatile intermediate for synthesizing more complex molecules, particularly in the context of medicinal chemistry.

The structural motif of 3-amino-4-cyclohexylbutan-1-ol consists of a butane backbone with an amino group at the third carbon and a cyclohexyl group at the fourth carbon. This configuration imparts specific steric and electronic properties that are highly valuable for designing novel pharmacophores. The presence of both an amino group and a secondary alcohol moiety allows for diverse chemical modifications, making it a promising candidate for further derivatization. Such modifications can be tailored to enhance solubility, bioavailability, or target specificity, which are critical factors in drug discovery.

In recent years, the pharmaceutical industry has seen a surge in interest for molecules with cyclohexyl substituents due to their ability to modulate enzyme activity and receptor binding. 3-amino-4-cyclohexylbutan-1-ol fits into this trend, as its structural features are reminiscent of known bioactive compounds. For instance, derivatives of this compound have been explored as potential inhibitors of enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. The cyclohexyl group, in particular, is known to stabilize certain conformations of molecules, which can be leveraged to improve binding affinity to biological targets.

One of the most compelling aspects of 3-amino-4-cyclohexylbutan-1-ol is its role as a building block for more complex drug candidates. Researchers have utilized this compound to synthesize analogs with enhanced pharmacological properties. For example, modifications at the amino group can introduce charged or polar functionalities that improve cell membrane permeability, while alterations at the alcohol moiety can enhance metabolic stability. These strategies align with contemporary trends in drug design, where optimizing physicochemical properties is paramount.

The synthesis of 3-amino-4-cyclohexylbutan-1-ol typically involves multi-step organic reactions that require precise control over reaction conditions. Common synthetic routes include the reduction of nitriles or the condensation of appropriate precursors followed by functional group transformations. Advances in catalytic methods have further refined these processes, enabling higher yields and purities. Such improvements are crucial for ensuring that subsequent derivatization steps proceed efficiently without interference from impurities.

From a biochemical perspective, 3-amino-4-cyclohexylbutan-1-ol has been investigated for its interactions with various biological systems. Studies have shown that derivatives of this compound can modulate signaling pathways involving neurotransmitters and hormones. The cyclohexyl group's ability to engage with hydrophobic pockets in proteins suggests potential applications in central nervous system (CNS) drug development. Additionally, the amino group provides a site for covalent labeling or conjugation with other biomolecules, which is useful in diagnostic assays and therapeutic formulations.

The growing interest in 3-amino-4-cyclohexylbutan-1-ol is also reflected in the academic literature, where numerous patents and research articles have been published on its derivatives. These studies highlight its versatility as a scaffold for developing novel therapeutics. For instance, researchers have explored its potential as an intermediate in the synthesis of kinase inhibitors, which are widely used in oncology treatments. The ability to fine-tune the structure of these derivatives allows for targeted inhibition of specific kinases while minimizing off-target effects.

In conclusion,3-amino-4-cyclohexylbutan-1-ol (CAS No. 1533615-49-4) represents a valuable asset in pharmaceutical research due to its unique structural features and synthetic accessibility. Its potential applications span across multiple therapeutic areas, underscoring its importance as a precursor for drug development. As research continues to uncover new biological targets and mechanisms, compounds like 3-amino-4-cyclohexylbutan-1-ol will undoubtedly play a pivotal role in shaping the future of medicine.